4-Methylthio-2-[(2,5,6-trimethylthiopheno[3,2-e]pyrimidin-4-yl)amino]butanoic acid

• IUPAC Name: 4-methylsulfanyl-2-[(2,5,6-trimethylthieno[2,3-d]pyrimidin-4-yl)amino]butanoic acid
• InChI: InChI=1S/C14H19N3O2S2/c1-7-8(2)21-13-11(7)12(15-9(3)16-13)17-10(14(18)19)5-6-20-4/h10H,5-6H2,1-4H3,(H,18,19)(H,15,16,17)
• InChI Key: OFASCFBNGCREQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=NC(=C12)NC(CCSC)C(=O)O)C)C
• Molecular Formula: C14H19N3O2S2
• Molecular Weight: 325.5 g/mol

Description

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the compound. The analysis would involve a detailed examination of the synthetic route, including the starting materials, reagents, and conditions for each step.

Molecular Structure Analysis

This involves the study of the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used to determine the molecular structure.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include reactions where the compound is a reactant, a product, or a catalyst.

Physical And Chemical Properties Analysis

This involves the study of properties such as melting point, boiling point, solubility, stability, and reactivity.

Scientific Research Applications

Synthesis and Chemical Reactions

Researchers have explored the synthesis of various heterocycles, including pyrimidine derivatives, which share structural similarities with the specified compound. For instance, the synthesis of cyanoaminothiophenes with active functional groups was achieved by condensing arylamides of acetoacetic acid with sulfur and malononitrile, leading to the formation of 4-amino-6-N-arylcarbamoyl-5-methylthieno[2,3-d]pyrimidines through reaction with formamide (Sharanina & Baranov, 1974). This methodology highlights the potential routes for synthesizing compounds with similar structural motifs, emphasizing the versatility of heterocyclic chemistries in generating compounds with specific functional groups.

Structural and Spectroscopic Studies

Detailed spectroscopic and structural investigations have been conducted on derivatives of butanoic acid, demonstrating the importance of such compounds in understanding molecular interactions and properties. For example, a study on the vibrational, structural, electronic, and optical properties of butanoic acid derivatives using experimental and theoretical approaches provided insights into their stability, reactivity, and potential as nonlinear optical materials (Vanasundari et al., 2018). These findings suggest that compounds structurally related to the one may possess interesting electronic and optical properties worth exploring further.

Mechanism of Action

If the compound has a biological activity, the mechanism of action refers to how it exerts its effect at the molecular level. This often involves interaction with specific proteins or other biological targets.

Safety and Hazards

This involves the study of the compound’s toxicity, flammability, environmental impact, and other potential hazards.